Cas no 2138176-46-0 (Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy-)

• Product Name: Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy-
• CAS No: 2138176-46-0
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5258785
• Update Time: 2025-06-08

Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy-

• Inchi： 1S/C9H13N3O3/c1-14-5-8(13)12-6-3-7(15-2)9(10)11-4-6/h3-4H,5H2,1-2H3,(H2,10,11)(H,12,13)
• InChI Key： FPNBRZRMOOBBHI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(N)N=C1)(=O)COC

Additional information on Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy-

Comprehensive Analysis of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- (CAS No. 2138176-46-0)

In the realm of organic chemistry and pharmaceutical research, Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- (CAS No. 2138176-46-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine and acetamide moieties, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its synthetic pathways, bioactivity, and molecular interactions, making it a subject of ongoing studies in academic and industrial laboratories.

The chemical structure of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- features a 6-amino-5-methoxy-3-pyridinyl group linked to a 2-methoxyacetamide chain. This configuration imparts specific solubility and reactivity characteristics, which are critical for its utility in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as building blocks for targeted therapies and small-molecule inhibitors.

One of the most frequently searched questions related to this compound is: "What are the applications of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- in drug development?" The answer lies in its potential to modulate enzyme activity and protein-protein interactions. For instance, its amino and methoxy functional groups make it a candidate for designing kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. Additionally, its low toxicity profile and high bioavailability are often discussed in pharmacokinetic studies.

Another hot topic in the scientific community is the green synthesis of such compounds. With growing emphasis on sustainable chemistry, researchers are investigating eco-friendly methods to produce Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- using catalytic processes and renewable resources. This aligns with global efforts to reduce carbon footprints in chemical manufacturing, a trend frequently highlighted in SEO-optimized content and industry reports.

From a technical standpoint, the spectroscopic data (e.g., NMR, IR, and mass spectrometry) of this compound are well-documented, aiding in its identification and purity assessment. Laboratories often rely on HPLC and LC-MS techniques to analyze its stability under various conditions, a topic frequently queried in academic forums and research databases. Moreover, its crystallographic properties have been studied to understand its solid-state behavior, which is crucial for formulation development.

In conclusion, Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methoxy- (CAS No. 2138176-46-0) represents a versatile compound with broad implications in pharmaceutical research and material science. Its structural features, combined with emerging synthetic methodologies and applications, make it a valuable subject for further exploration. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative chemistry and drug discovery.